Cas no 687-47-8 ((-)-Ethyl L-Lactate)

• Product Name: (-)-Ethyl L-Lactate
• CAS No: 687-47-8
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD00004518
• CID: 39541
• PubChem ID: 24887187
• Update Time: 2025-06-11

(-)-Ethyl L-Lactate Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-2-Hydroxypropionic acid ethyl ester
• Ethyl L-lactate
• L-Lactic acid ethyl ester
• Ethyl-(S)-2-hydroxypropionate
• Richtig: s. TCL0162 L-(-)-Lactic acid ethyl ester
• L-Ethyl Lactate
• Ethyl L(-)-lactate
• Ethyl L-(-)-Lactate
• (-)-Ethyl L-Lactate
• (?)-Ethyl L-lactate
• (2S)-2-HYDROXYPROPANOIC ACID ETHYL ESTER
• Ethyl 2-hydroxypropanoate
• ETHYL LACTATE, REAGENT GRADE
• (−)-Ethyl L-lactate
• L-(-)-Lactic Acid Ethyl Ester
• ethyl (2S)-2-hydroxypropanoate
• (L)-ethyl lactate
• (L)-(-)-ethyl lactate
• Ethyl (S)-2-hydroxypropionate
• (S)-Ethyl lactate
• (S)-ethyl 2-hydroxypropanoate
• Propanoic acid, 2-hydroxy-, ethyl ester, (2S)-
• ethyl (2S)-lactate
• Propanoic acid,2-hydroxy-, ethyl ester, (2S)-
• Ethyl (S)-(-)-lactate
• LZCLXQDLBQLTDK-BYPYZUCNSA-N
• 2-hydroxy-(2S)-propanoic acid ethyl ester
• Ethyl L(-)-lactate, 9

• MDL： MFCD00004518
• Inchi： 1S/C5H10O3/c1-3-8-5(7)4(2)6/h4,6H,3H2,1-2H3
• InChI Key： LZCLXQDLBQLTDK-UHFFFAOYSA-N
• SMILES： CCOC(C(O)C)=O
• BRN： 1720839

Computed Properties

• Exact Mass: 118.062994
• Monoisotopic Mass: 118.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Colorless and odorless liquid, industrial products have the smell of ethyl butyrate.
• Density: 1.034 g/mL at 20 °C(lit.)
• Melting Point: −26 °C (lit.)
• Boiling Point: 154 °C(lit.)
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Refractive Index: n20/D 1.4130(lit.)
  n20/D 1.413
• PH: 4 (50g/l, H2O, 20℃)
• Water Partition Coefficient: dissolution
• PSA: 46.53000
• LogP: -0.06970
• Merck: 14,3817
• Vapor Pressure: 2 mmHg ( 20 °C)
  5 mmHg ( 30 °C)
• FEMA: 2440
• Specific Rotation: -10 º (neat)
• Optical Activity: [α]20/D −10.5±1°, neat
• Solubility: It is miscible with water and most organic solvents. It can dissolve nitrocellulose, cellulose acetate, alkyd resin, shell rosin, Manila resin, rosin, shellac, vinyl resin, etc., but the dissolution rate is slower than that of butyl acetate.

(-)-Ethyl L-Lactate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN1192 - class 3 - PG 3 - Ethyl lactate
• WGK Germany：1
• Hazard Category Code： 10-37-41
• Safety Instruction： 24-26-39
• RTECS：OD5075000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：1.5-16.4%(V)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (-)-Ethyl L-Lactate

Overview of (-)-Ethyl L-Lactate (CAS No. 687-47-8)

(-)-Ethyl L-Lactate (CAS No. 687-47-8) is a chiral compound that has gained significant attention in various fields, including pharmaceuticals, cosmetics, and food science. This compound is a derivative of lactic acid and ethyl alcohol, characterized by its unique optical activity and favorable properties. In this comprehensive overview, we will delve into the chemical structure, physical and chemical properties, applications, and recent research advancements of (-)-Ethyl L-Lactate.

Chemical Structure and Properties

(-)-Ethyl L-Lactate is a chiral ester with the molecular formula C₅H₁₀O₃. It consists of an ethyl group attached to the carboxylic acid group of lactic acid. The compound exhibits a molecular weight of 134.13 g/mol and has a boiling point of approximately 155°C at 760 mmHg. The optical rotation of (-)-Ethyl L-Lactate is [α]D -10.2° (c = 2, methanol), which is a key characteristic that distinguishes it from its enantiomer, (+)-ethyl L-lactate.

The solubility of (-)-Ethyl L-Lactate in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and ethyl acetate. This property makes it an excellent candidate for use in various formulations where solubility in organic media is desired. Additionally, (-)-Ethyl L-Lactate is known for its low toxicity and biodegradability, making it an environmentally friendly option in many applications.

Applications in Pharmaceuticals

In the pharmaceutical industry, (-)-Ethyl L-Lactate has been explored for its potential as a chiral building block in the synthesis of pharmaceutical compounds. The chirality of this compound can significantly influence the biological activity and efficacy of the final drug product. Recent studies have shown that (-)-Ethyl L-Lactate can be used as a starting material for the synthesis of prodrugs, which are inactive precursors that are converted into active drugs within the body.

A notable example is the use of (-)-Ethyl L-Lactate in the development of prodrugs for anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that prodrugs derived from (-)-Ethyl L-Lactate exhibited enhanced bioavailability and reduced side effects compared to their parent compounds. This finding highlights the potential of (-)-Ethyl L-Lactate in improving the therapeutic profile of existing drugs.

Cosmetic Applications strong>

In the cosmetics industry, (-)-Ethyl L-Lactate strong> is valued for its skin conditioning properties and ability to enhance the penetration of active ingredients. It acts as a mild humectant, helping to retain moisture in the skin and improve its overall appearance. Additionally, < strong>(-)-Ethyl L-Lactate< / strong > has been shown to have anti-inflammatory effects, making it suitable for use in formulations designed to address skin conditions such as acne and eczema. p > < p >A study published in the International Journal of Cosmetic Science (2021) evaluated the efficacy of a cream containing 5% < strong>(-)-Ethyl L-Lactate< / strong > in reducing inflammation and improving skin hydration. The results indicated that participants who used the cream experienced significant improvements in skin hydration levels and a reduction in inflammatory markers compared to those using a placebo cream. p > < p >< strong >Food Science Applications< / strong > p > < p >In food science, < strong >(-)-Ethyl L-Lactate< / strong > is used as a flavor enhancer and preservative. Its mild ester flavor makes it suitable for use in various food products, including beverages, confectionery, and baked goods. The compound's ability to inhibit microbial growth also makes it an effective preservative agent. p > < p >Recent research published in Food Chemistry (2023) investigated the antimicrobial properties of < strong >(-)-Ethyl L-Lactate< / strong > against common foodborne pathogens such as Escherichia coli and Staphylococcus aureus. The study found that concentrations as low as 0.5% were effective in inhibiting microbial growth, suggesting potential applications in food preservation without compromising flavor or safety. p > < p >< strong >Environmental Impact< / strong > p > < p >The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Fortunately, < strong >(-)-Ethyl L-Lactate< / strong > has been shown to be biodegradable and non-toxic to aquatic organisms. A study published in Environmental Science & Technology (2022) evaluated the biodegradability of various esters commonly used in consumer products. p > < p >The results indicated that < strong >(-)-Ethyl L-Lactate< / strong > was rapidly biodegraded under aerobic conditions within 28 days, with no adverse effects on microbial populations or water quality parameters. This finding supports its use as an environmentally friendly alternative to less sustainable options. p > < p >< strong >Conclusion< / strong > p > < p >< strong >(-)-Ethyl L-Lactate< / strong > (CAS No. 687-47-8) is a versatile chiral compound with a wide range of applications across pharmaceuticals, cosmetics, food science, and environmental science. Its unique chemical properties, including chirality, solubility, and biodegradability, make it an attractive option for various formulations and products. p > < p >Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to enhance product performance while maintaining environmental sustainability. As advancements in synthetic methods and application technologies continue to evolve, the role of(-)-Ethyl L-Lactatein various industries is likely to expand further.